![molecular formula C24H20N4O3S B2999258 (3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone CAS No. 946202-15-9](/img/structure/B2999258.png)
(3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone
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Description
(3-(3,4-dimethoxyphenyl)-5-(quinoxalin-6-yl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone is a useful research compound. Its molecular formula is C24H20N4O3S and its molecular weight is 444.51. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
Research has explored the synthesis of complex compounds involving structures like quinoxalines and pyrazoles, which are known for their potential in creating diverse chemical entities. For instance, studies on the synthesis and reactions of benzopyrans and benzothiophenopyrans have provided insights into creating derivatives with potential chemical and pharmaceutical applications (Ibrahim, El-Shaaer, & Hassan, 2002). Such synthetic pathways could be relevant for the development of novel compounds for various scientific applications.
Biological Activities
Compounds with structural similarities have been evaluated for their biological activities, including antimicrobial and anticancer properties. For example, novel quinazolin-4-one derivatives have been synthesized and assessed for their antimicrobial activity, demonstrating the potential for developing new therapeutic agents (Saleh, Hafez, Abdel‐hay, & Gad, 2004). Additionally, pyrazoline derivatives have been investigated for their cytotoxicity, revealing significant activity in specific conditions (Bonacorso et al., 2016).
Corrosion Inhibition
The study of quinoxaline-based compounds as corrosion inhibitors for metals in acidic environments highlights their utility in industrial applications. These compounds have shown efficacy in protecting mild steel against corrosion, suggesting potential for the chemical if structurally similar (Olasunkanmi & Ebenso, 2019).
Antitumor Activity
Silver complexes involving pyrazole derivatives have been prepared and demonstrated significant in vitro antitumor activity. This suggests potential applications in chemotherapy, particularly for compounds with related structural features (Pellei et al., 2023).
properties
IUPAC Name |
[5-(3,4-dimethoxyphenyl)-3-quinoxalin-6-yl-3,4-dihydropyrazol-2-yl]-thiophen-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N4O3S/c1-30-21-8-6-15(13-22(21)31-2)18-14-20(28(27-18)24(29)23-4-3-11-32-23)16-5-7-17-19(12-16)26-10-9-25-17/h3-13,20H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JABOKOWXLGMSRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN(C(C2)C3=CC4=NC=CN=C4C=C3)C(=O)C5=CC=CS5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.